Cas no 1211697-62-9 ((piperidin-3-yl)urea hydrochloride)

• Product Name: (piperidin-3-yl)urea hydrochloride
• CAS No: 1211697-62-9
• MF: C₆H₁₄ClN₃O
• MW: 179.647860050201
• CID: 4578066
• Update Time: 2025-05-24

(piperidin-3-yl)urea hydrochloride Chemical and Physical Properties

Names and Identifiers

• (piperidin-3-yl)urea hydrochloride

• Inchi： 1S/C6H13N3O.ClH/c7-6(10)9-5-2-1-3-8-4-5;/h5,8H,1-4H2,(H3,7,9,10);1H
• InChI Key： QOXLGZANFBZVIG-UHFFFAOYSA-N
• SMILES： N(C1CNCCC1)C(=O)N.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on (piperidin-3-yl)urea hydrochloride

Comprehensive Overview of (piperidin-3-yl)urea hydrochloride (CAS No. 1211697-62-9): Properties, Applications, and Research Insights

The compound (piperidin-3-yl)urea hydrochloride (CAS No. 1211697-62-9) is a chemically synthesized urea derivative with a piperidine backbone, widely recognized for its versatility in pharmaceutical and biochemical research. Its molecular structure combines a piperidin-3-yl moiety with a urea functional group, enhanced by hydrochloric acid salt formation to improve stability and solubility. This unique combination makes it a valuable intermediate in drug discovery, particularly in the development of central nervous system (CNS) targeting agents and enzyme inhibitors.

Recent trends in scientific literature highlight growing interest in (piperidin-3-yl)urea hydrochloride due to its potential role in addressing neurodegenerative diseases and metabolic disorders. Researchers are actively exploring its interactions with G-protein-coupled receptors (GPCRs) and kinase enzymes, aligning with the surge in demand for precision medicine solutions. The compound’s CAS No. 1211697-62-9 is frequently cited in patent applications, underscoring its industrial relevance.

From a synthetic chemistry perspective, (piperidin-3-yl)urea hydrochloride exemplifies modern strategies for scaffold diversification. Its urea linkage offers hydrogen-bonding capabilities critical for molecular recognition, while the piperidine ring contributes to lipophilicity—a key factor in blood-brain barrier penetration. These attributes have spurred its use in high-throughput screening (HTS) campaigns, where it serves as a building block for combinatorial libraries.

Environmental and safety profiles of CAS No. 1211697-62-9 adhere to standard laboratory handling protocols, with no significant ecological hazards reported. Its hydrochloride form ensures improved handling compared to free-base analogs, reducing volatility risks. This aligns with the pharmaceutical industry’s shift toward green chemistry principles, a topic gaining traction in both academic and corporate R&D discussions.

In analytical applications, (piperidin-3-yl)urea hydrochloride is characterized via HPLC, NMR, and mass spectrometry, with purity thresholds exceeding 98% in commercial batches. Such rigorous quality control meets the demands of Good Manufacturing Practice (GMP) standards, ensuring reproducibility in preclinical studies. FAQs from researchers often focus on its solubility in DMSO/water mixtures and storage conditions (−20°C under inert gas), reflecting practical usage concerns.

Emerging studies link piperidin-3-yl derivatives to innovations in cancer immunotherapy and antibiotic adjuvants, positioning this compound as a cross-disciplinary tool. Collaborative efforts between computational chemists and pharmacologists leverage its molecular docking potential, addressing challenges like drug resistance—a hot-button issue in contemporary medicine.

The commercial availability of CAS No. 1211697-62-9 through specialized suppliers has expanded its accessibility to academic and industrial labs. Procurement discussions often emphasize batch-to-batch consistency and scalable synthesis routes, highlighting its integration into automated flow chemistry platforms. These developments resonate with the broader push for AI-driven drug design, where such compounds serve as training datasets for predictive algorithms.

Looking ahead, (piperidin-3-yl)urea hydrochloride is poised to remain a focal point in structure-activity relationship (SAR) studies. Its adaptability to click chemistry modifications and compatibility with bioconjugation techniques open avenues for diagnostic and theranostic applications. As the scientific community prioritizes multi-target therapeutics, this compound’s modular design offers a template for innovation.